2,3-Dihydro-6-bromo-7-methyl-1H-pyrrolo[1,2-a]benzimidazole

• Molecular Formula: C11H11BrN2
• Molecular Weight: 251.12 g/mol
• IUPAC Name: 6-bromo-7-methyl-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazole
• InChI: InChI=1S/C11H11BrN2/c1-7-5-10-9(6-8(7)12)13-11-3-2-4-14(10)11/h5-6H,2-4H2,1H3
• InChI Key: ZZEQVSOVJSFRMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Br)N=C3N2CCC3

Description

2,3-Dihydro-6-bromo-7-methyl-1H-pyrrolo[1,2-a]benzimidazole is a useful research compound. Its molecular formula is C11H11BrN2 and its molecular weight is 251.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1 q (5.81 mmol) of 22 in 30 mL of qlacial acetic acid, heated at 100°, was added 300 μl of bromine in 3 mL glacial acetic acid. After the addition, the reaction mixture was heated at 100°-110° C. for 4 hours. The cooled reaction mixture was diluted with I00 mL of water and neutralized with aqueous sodium bicarbonate. The product crystallized from solution as a light yellow solid. Yield upon drying the collected solid Was 1.37 g (88%). Recrystallization from chloroform/hexane afforded analytically pure 23: mp 167°-170° C.; TLC (chloroform/methanol, [90:10]), Rf =0.56, IR(KBr pellet), 2949, 2929, 1581, 1521, 1482, 1461, 1448, 1418, 1291, 872 cm-1 ; 1H NMR (dimethyl sulfoxide-d6) δ71, and 7.43 (2 H, 2× s, aromatic protons), 4.04 (2 H, t, J~7 Hz, C(1) methylene), 2.91 (2 H, t, J~7 Hz), C(3) methylene), 2.59 (2 H, quintet, J~7 Hz, C(2) methylene), 2.39 (3 H, s, 7-methyl); mass spectrum (EI mode) m/z 250 and 252 (P+, 79Br and P+, 81Br), 171 (P+ -Br). Anal. Calcd for C11H11BrN2.0.25 H2O: C, 51.47; H, 4.31; N, 10.91. Found: C, 51.56; H, 4.24; N, 10.78.